4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine

• CAS No.: 1494318-50-1
• Molecular Formula: C14H10ClN3
• Molecular Weight: 255.70 g/mol
• IUPAC Name: 4-(5-chloro-3-phenylpyrazol-1-yl)pyridine
• InChI: InChI=1S/C14H10ClN3/c15-14-10-13(11-4-2-1-3-5-11)17-18(14)12-6-8-16-9-7-12/h1-10H
• InChI Key: QLFQWCVOFKCBAD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C(=C2)Cl)C3=CC=NC=C3

Description

4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine is a heterocyclic compound featuring a pyridine ring linked to a pyrazole moiety. The pyrazole ring is substituted with a chlorine atom at position 5 and a phenyl group at position 2. This structure confers unique physicochemical and biological properties, making it a candidate for pharmaceutical and materials science applications.

Preparation Methods

Synthesis of 5-Chloro-3-phenyl-1H-pyrazole Core

The pyrazole core is typically synthesized via condensation reactions of hydrazines with 1,3-dicarbonyl compounds or their equivalents, followed by selective chlorination at position 5.

• General Pyrazole Formation:
  Phenylhydrazine reacts with β-diketones or β-ketoesters to form 3-phenylpyrazole derivatives. This step is well-documented in heterocyclic chemistry literature.

• Selective Chlorination:
  Chlorination at the 5-position of pyrazole can be achieved using thionyl chloride (SOCl₂) in the presence of catalytic N,N-dimethylformamide (DMF) under reflux in anhydrous dichloromethane. This method yields 5-chloro substituted pyrazoles with moderate yields (~50%) after purification by silica gel chromatography.

Reagents & Conditions	Yield (%)	Notes
Thionyl chloride, DMF, reflux in CH₂Cl₂, 8 h	~50%	Selective 5-chlorination of pyrazole ring

Coupling of Pyrazole with Pyridine

The linkage of the pyrazole nitrogen (N-1) to the 4-position of pyridine is commonly performed via nucleophilic substitution or cyclization methods involving pyridine derivatives bearing suitable leaving groups or hydrazine functionalities.

• Method via 3-Hydrazinopyridine:
  Cyclization of 3-hydrazinopyridine dihydrochloride with dialkyl maleates or related compounds can yield pyrazolylpyridine derivatives. This approach is documented in patent literature for related pyrazolylpyridine compounds.

• Alternative Nucleophilic Substitution:
  Reaction of 4-chloropyridine derivatives with 5-chloro-3-phenyl-1H-pyrazole under basic conditions can afford the target compound via nucleophilic aromatic substitution at the pyridine ring.

Multi-step Synthesis Example

A representative synthetic sequence involves:

• Formation of 3-phenyl-1H-pyrazole: Condensation of phenylhydrazine with an appropriate β-diketone precursor.

• Chlorination at 5-position: Treatment with thionyl chloride and DMF in dichloromethane under reflux.

• Coupling with 4-halopyridine: N-alkylation or nucleophilic substitution to attach the pyrazole N-1 to the 4-position of pyridine.

• Purification: Column chromatography on silica gel using petroleum ether/ethyl acetate mixtures.

Reaction Conditions and Optimization

Step	Reagents	Solvent	Temperature	Time	Yield (%)	Remarks
Pyrazole formation	Phenylhydrazine + β-diketone	Ethanol or suitable solvent	Reflux	4-6 h	70-85	Standard condensation
Chlorination	SOCl₂ + DMF (catalytic)	Anhydrous CH₂Cl₂	Reflux (~40°C)	8 h	~50	Controlled chlorination
Coupling	4-chloropyridine or 3-hydrazinopyridine	Polar aprotic solvent (e.g., DMF)	80-120°C	4-12 h	60-75	Nucleophilic substitution or cyclization
Purification	Silica gel chromatography	Petroleum ether/ethyl acetate	Ambient	-	-	Essential for purity

Spectroscopic and Analytical Characterization

• NMR Data:

  • ¹H NMR shows characteristic singlets for pyrazole NH (~11.8 ppm) and methyl groups if present. Aromatic protons from phenyl and pyridine rings appear in the 7.0–8.5 ppm region.

• IR Spectroscopy:

  • Bands corresponding to NH, C=N, and aromatic C-H stretching are observed. Chlorine substitution affects characteristic absorption bands.

• Elemental Analysis:

  • Consistent with calculated values for C, H, N, and Cl content, confirming compound composition.

Summary Table of Preparation Routes

Reference	Starting Materials	Key Steps	Yield Range	Notes
Patent CN103923012A	Pyrazole derivatives + SOCl₂	Chlorination at 5-position	~50%	Efficient selective chlorination
Patent TW201613894A	3-Hydrazinopyridine + dialkyl maleate	Cyclization to pyrazolylpyridine	60-75%	Alternative cyclization method
Orient J Chem 2019	Phenylpyrazole derivatives + hydrazine hydrate	Hydrazone formation and cycloaddition	80-87%	High yield hydrazine-mediated synthesis

Chemical Reactions Analysis

4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents to form corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride to yield reduced derivatives.

Substitution: The chlorine atom in the pyrazole ring can be substituted with other nucleophiles under appropriate conditions, leading to a variety of substituted products.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like amines and thiols. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex heterocyclic compounds.

Biology: This compound is used in the study of enzyme inhibition and receptor binding due to its structural similarity to biologically active molecules.

Industry: It is used in the development of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to active sites of enzymes, inhibiting their activity, or interact with receptors to modulate their signaling pathways. These interactions are mediated by the compound’s structural features, including the pyrazole and pyridine rings .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on Physicochemical Properties

The introduction of substituents on the pyridine or pyrazole rings significantly alters melting points, solubility, and reactivity. Below is a comparative analysis of analogs:

Compound Name	Substituents (Pyrazole/Pyridine)	Molecular Weight (g/mol)	Melting Point (°C)	Key Observations
4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine	Cl (C5), Ph (C3)	255.7	N/A	Baseline compound for comparison.
2-Amino-4-(2-Cl-5-(4-MePh)pyridin-3-yl)pyridine	Cl (C2), 4-MePh (C5)	466.0	268–287	Higher MW due to amino and methylphenyl groups; elevated melting points .
4-(3-Bromo-1H-pyrazol-1-yl)pyridine	Br (C3)	224.06	N/A	Bromine substitution lowers density (1.63 g/cm³) and increases boiling point (334.5°C) compared to chloro analogs .
8o (DHODH inhibitor)	Cyclopropyl, difluorophenoxy	~450 (estimated)	N/A	Bulky substituents enhance biological activity but reduce solubility .

Notes:

• Chloro and bromo substituents increase molecular weight and influence lipophilicity, affecting drug-likeness.
• Aromatic substituents (e.g., phenyl) elevate melting points due to enhanced π-π stacking .

Cholinesterase Inhibition

• BOP-11/BOP-12 : Pyridine derivatives with 4-methyl groups exhibit lower acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE) inhibition compared to 3-methyl analogs, highlighting positional sensitivity of substituents .
• Hypothetical Target Compound : The chloro-phenyl-pyrazole-pyridine scaffold may show moderate AChE/BuChE inhibition due to its planar aromatic structure, akin to BOP-6 (IC₅₀ = 8.77 μM for BuChE) .

DHODH Inhibition

Compounds like 8o–8q and 10b–10f () with cyclopropyl and fluorophenoxy substituents demonstrate potent inhibition of human dihydroorotate dehydrogenase (DHODH), a target in autoimmune diseases. The target compound’s lack of electron-withdrawing groups (e.g., CF₃) may reduce DHODH affinity compared to 10e–10f .

Spectroscopic and Computational Analysis

• 1H NMR : Pyrazole protons in analogs resonate at δ 6.5–8.5 ppm, while pyridine protons appear upfield (δ 7.0–8.3 ppm). Chloro substituents deshield adjacent protons .

Biological Activity

4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine (CAS Number: 1494318-50-1) is a compound that exhibits a range of biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its synthesis, biological properties, and potential therapeutic applications based on current research findings.

• Molecular Formula : C14H10ClN3
• Molecular Weight : 255.70 g/mol
• Structure : The compound features a pyrazole ring substituted with a chloro and phenyl group, as well as a pyridine moiety.

Biological Activity Overview

Research indicates that compounds containing the pyrazole scaffold, including 4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine, display a variety of biological activities:

• Antimicrobial Activity :
  • Studies have shown that derivatives of pyrazole exhibit significant antimicrobial properties, including antibacterial and antifungal activities. For instance, related compounds have been tested against multidrug-resistant strains of bacteria, demonstrating promising results in inhibiting growth and biofilm formation .
• Anticancer Properties :
  • The compound has shown potential as an anticancer agent. In vitro studies indicate that pyrazole derivatives can inhibit the proliferation of various human tumor cell lines such as HeLa and HCT116. Specific derivatives have been noted for their selectivity towards cyclin-dependent kinases (CDKs), which are crucial in cell cycle regulation .
• Anti-inflammatory Effects :
  • Pyrazole-based compounds are known for their anti-inflammatory properties. They have been linked to the inhibition of cyclooxygenase enzymes (COX), which play a significant role in inflammation and pain pathways .

Case Studies

• Antibacterial Activity Study :
  • A study assessed the antibacterial efficacy of several pyrazole derivatives, including 4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine. The compound was subjected to agar well-diffusion and broth microdilution methods against various bacterial strains. Results indicated a significant bactericidal effect compared to standard antibiotics like Erythromycin .
• Anticancer Mechanism Analysis :
  • Research focusing on the inhibition of CDK2 and CDK9 showed that certain pyrazolo[3,4-b]pyridines exhibited IC50 values as low as 0.36 µM for CDK2, indicating strong inhibitory activity relevant to cancer therapy .

Pharmacological Applications

The pharmacological applications of 4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine can be summarized as follows:

Biological Activity	Mechanism/Target	Reference
Antibacterial	Inhibition of bacterial growth
Anticancer	CDK inhibition
Anti-inflammatory	COX enzyme inhibition
Antifungal	Disruption of fungal cell integrity

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 4-(5-Chloro-3-phenyl-1H-pyrazol-1-yl)pyridine, and how can reaction yields be maximized?

• Methodological Answer : The compound is typically synthesized via Suzuki-Miyaura cross-coupling reactions. Key steps include:

• Using 5-chloro-3-phenyl-1H-pyrazole and 4-bromopyridine as precursors.
• Catalyzing with tetrakis(triphenylphosphine)palladium(0) (0.1–1 mol%) under inert atmosphere.
• Employing a toluene/water solvent system with potassium carbonate as a base.
• Refluxing at 80–100°C for 12–24 hours, followed by purification via column chromatography (petroleum ether/ethyl acetate, 3:1 v/v). Yield optimization requires strict anhydrous conditions and stoichiometric control of boronic acid derivatives .

Q. How is the molecular structure of this compound validated experimentally?

• Methodological Answer : Single-crystal X-ray diffraction (SC-XRD) is the gold standard.

• Crystallize the compound using slow solvent evaporation (e.g., ethanol/dichloromethane).
• Collect diffraction data on a Bruker D8 Venture diffractometer (Mo-Kα radiation, λ = 0.71073 Å).
• Refine the structure using SHELXL for bond lengths, angles, and torsional parameters. Key metrics: R-factor < 0.05, C–H⋯π interactions (distance ~2.7–3.6 Å), and π-π stacking distances (~3.6 Å) .

Q. What spectroscopic techniques are essential for characterizing intermediates and final products?

• Methodological Answer :

• NMR : Use $^1H$ and $^{13}C$ NMR in CDCl₃ or DMSO-d₆ to confirm substituent positions and purity. Pyrazole C–H protons typically resonate at δ 7.5–8.5 ppm.
• HRMS : Electrospray ionization (ESI) in positive mode to verify molecular ion peaks (e.g., [M+H]⁺).
• IR : Identify functional groups (e.g., pyridine ring vibrations at ~1600 cm⁻¹) .

Advanced Research Questions

Q. How can computational methods resolve contradictions between crystallographic data and spectroscopic observations?

• Methodological Answer :

• Perform density functional theory (DFT) calculations (e.g., B3LYP/6-31G*) to optimize geometry. Compare computed bond lengths/angles with SC-XRD data.
• Use Multiwfn to analyze electron localization functions (ELF) and electrostatic potential (ESP) maps, identifying regions of electron density mismatch.
• Cross-validate with Hirshfeld surface analysis to quantify intermolecular interactions (e.g., C–H⋯N vs. π-π contributions) .

Q. What strategies are effective in designing biological assays for this compound, given its structural analogs?

• Methodological Answer :

• Prioritize assays based on structural analogs (e.g., pyrazole-containing kinase inhibitors).
• Use molecular docking (AutoDock Vina) to predict binding affinities to target proteins (e.g., EGFR or COX-2).
• Conduct in vitro cytotoxicity assays (MTT/PrestoBlue) on cancer cell lines (e.g., HeLa or MCF-7), with IC₅₀ determination.
• Validate selectivity via counter-screening against non-target enzymes (e.g., CYP450 isoforms) .

Q. How can reaction conditions be modified to address low regioselectivity in pyrazole functionalization?

• Methodological Answer :

• Screen alternative catalysts: Pd(OAc)₂/XPhos systems improve coupling efficiency for sterically hindered pyrazoles.
• Adjust solvent polarity: Replace toluene with DMAc or THF to enhance solubility of intermediates.
• Introduce directing groups (e.g., –Bpin) on the pyridine ring to control cross-coupling sites .

Q. What advanced crystallographic approaches can resolve disorder in the pyrazole ring under non-ambient conditions?

• Methodological Answer :

• Collect low-temperature (100 K) diffraction data to reduce thermal motion artifacts.
• Apply twin refinement in SHELXL for overlapping lattices (BASF parameter optimization).
• Use PLATON’s SQUEEZE algorithm to model solvent-accessible voids and disordered regions .

Data Contradiction Analysis

Q. How to reconcile discrepancies between computational predictions of π-π interactions and experimental crystallographic data?

• Methodological Answer :

• Re-optimize the DFT functional (e.g., switch to M06-2X for non-covalent interactions).
• Compare Hirshfeld surface-derived contact percentages (C⋯C, C⋯H) with Multiwfn’s independent gradient model (IGM) analysis.
• Re-examine crystallographic data for overlooked symmetry elements (e.g., pseudosymmetry in space group C2/c) .